Cas no 1601269-70-8 (2-(3-methylazetidin-3-yl)oxyacetic acid)
2-(3-methylazetidin-3-yl)oxyacetic acid Chemical and Physical Properties
Names and Identifiers
-
- Acetic acid, 2-[(3-methyl-3-azetidinyl)oxy]-
- 2-[(3-methylazetidin-3-yl)oxy]acetic acid
- 2-(3-methylazetidin-3-yl)oxyacetic acid
-
- Inchi: 1S/C6H11NO3/c1-6(3-7-4-6)10-2-5(8)9/h7H,2-4H2,1H3,(H,8,9)
- InChI Key: YZIKURRGSLADIR-UHFFFAOYSA-N
- SMILES: C(O)(=O)COC1(C)CNC1
2-(3-methylazetidin-3-yl)oxyacetic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-170592-0.05g |
2-[(3-methylazetidin-3-yl)oxy]acetic acid |
1601269-70-8 | 0.05g |
$888.0 | 2023-09-20 | ||
| Enamine | EN300-170592-0.1g |
2-[(3-methylazetidin-3-yl)oxy]acetic acid |
1601269-70-8 | 0.1g |
$930.0 | 2023-09-20 | ||
| Enamine | EN300-170592-0.25g |
2-[(3-methylazetidin-3-yl)oxy]acetic acid |
1601269-70-8 | 0.25g |
$972.0 | 2023-09-20 | ||
| Enamine | EN300-170592-0.5g |
2-[(3-methylazetidin-3-yl)oxy]acetic acid |
1601269-70-8 | 0.5g |
$1014.0 | 2023-09-20 | ||
| Enamine | EN300-170592-1.0g |
2-[(3-methylazetidin-3-yl)oxy]acetic acid |
1601269-70-8 | 1g |
$0.0 | 2023-06-07 | ||
| Enamine | EN300-170592-2.5g |
2-[(3-methylazetidin-3-yl)oxy]acetic acid |
1601269-70-8 | 2.5g |
$2071.0 | 2023-09-20 | ||
| Enamine | EN300-170592-5.0g |
2-[(3-methylazetidin-3-yl)oxy]acetic acid |
1601269-70-8 | 5.0g |
$3065.0 | 2023-02-17 | ||
| Enamine | EN300-170592-10.0g |
2-[(3-methylazetidin-3-yl)oxy]acetic acid |
1601269-70-8 | 10.0g |
$4545.0 | 2023-02-17 | ||
| Enamine | EN300-170592-1g |
2-[(3-methylazetidin-3-yl)oxy]acetic acid |
1601269-70-8 | 1g |
$1057.0 | 2023-09-20 | ||
| Enamine | EN300-170592-5g |
2-[(3-methylazetidin-3-yl)oxy]acetic acid |
1601269-70-8 | 5g |
$3065.0 | 2023-09-20 |
2-(3-methylazetidin-3-yl)oxyacetic acid Related Literature
-
Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
-
Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
-
Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
-
M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
Additional information on 2-(3-methylazetidin-3-yl)oxyacetic acid
Introduction to 2-(3-methylazetidin-3-yl)oxyacetic acid (CAS No. 1601269-70-8)
2-(3-methylazetidin-3-yl)oxyacetic acid, identified by the Chemical Abstracts Service Number (CAS No.) 1601269-70-8, is a compound of significant interest in the field of pharmaceutical chemistry and bioorganic synthesis. This molecule, featuring a unique structural framework, has garnered attention due to its potential applications in drug discovery and medicinal chemistry. The presence of both an azetidine ring and an oxyacetic acid moiety makes it a versatile scaffold for developing novel bioactive molecules.
The structure of 2-(3-methylazetidin-3-yl)oxyacetic acid consists of a six-membered heterocyclic ring (azetidine) substituted with a methyl group at the 3-position, linked to an oxyacetic acid group via an ether oxygen. This configuration imparts distinct chemical and biological properties, making it a valuable intermediate in synthetic chemistry. The compound's solubility profile and stability under various conditions further enhance its utility in laboratory-scale reactions and potential industrial applications.
In recent years, there has been growing interest in azetidine derivatives as pharmacophores due to their ability to mimic natural amino acid structures while exhibiting different biological activities. The methyl-substituted azetidine ring in 2-(3-methylazetidin-3-yl)oxyacetic acid is particularly noteworthy, as it can serve as a template for designing molecules with enhanced binding affinity to biological targets. This feature has been explored in several research studies aimed at developing novel therapeutic agents.
One of the most compelling aspects of 2-(3-methylazetidin-3-yl)oxyacetic acid is its role as a precursor in the synthesis of more complex molecules. The oxyacetic acid moiety, known for its acidic properties, can participate in various chemical transformations, including esterification, amidation, and condensation reactions. These reactions are crucial for constructing more intricate scaffolds that can be optimized for specific biological functions. For instance, researchers have utilized this compound to develop inhibitors of enzymes involved in metabolic pathways relevant to diseases such as diabetes and cancer.
Recent advancements in computational chemistry have enabled the prediction of the biological activity of molecules like 2-(3-methylazetidin-3-yl)oxyacetic acid with high accuracy. By leveraging machine learning algorithms and molecular docking simulations, scientists can rapidly screen large libraries of compounds for potential therapeutic applications. This approach has been particularly effective in identifying novel drug candidates that exhibit high selectivity and low toxicity. The integration of computational methods with traditional experimental techniques has significantly accelerated the drug discovery process.
The pharmacological potential of 2-(3-methylazetidin-3-yl)oxyacetic acid has been investigated in several preclinical studies. Researchers have focused on its interaction with enzymes such as kinases and proteases, which are often implicated in disease pathogenesis. For example, modifications to the azetidine ring have been shown to enhance binding affinity to specific enzyme targets, leading to the development of potent inhibitors. These findings highlight the compound's importance as a building block for next-generation therapeutics.
In addition to its role in drug discovery, 2-(3-methylazetidin-3-yl)oxyacetic acid has found applications in synthetic organic chemistry as a versatile intermediate. Its unique structural features allow it to participate in a wide range of reactions, making it a valuable tool for chemists working on complex molecule synthesis. The compound's reactivity profile has been explored in cross-coupling reactions, heterocyclic transformations, and other advanced synthetic methodologies.
The synthesis of 2-(3-methylazetidin-3-yl)oxyacetic acid involves multi-step organic transformations that highlight the ingenuity of modern synthetic strategies. Starting from commercially available precursors, researchers have developed efficient routes that minimize byproduct formation and maximize yield. These synthetic methodologies are not only important for producing the compound on demand but also serve as models for teaching advanced organic chemistry concepts.
As research continues to evolve, the applications of 2-(3-methylazetidin-3-yl)oxyacetic acid are expected to expand further. New methodologies in medicinal chemistry and synthetic biology are likely to uncover additional uses for this compound, reinforcing its significance in the chemical and pharmaceutical industries. The ongoing development of innovative drugs and materials underscores the importance of compounds like this one in advancing scientific knowledge and improving human health.
1601269-70-8 (2-(3-methylazetidin-3-yl)oxyacetic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)